4-Bromo-3-chlorobenzotrifluoride

• IUPAC Name: 1-bromo-2-chloro-4-(trifluoromethyl)benzene
• InChI: InChI=1S/C7H3BrClF3/c8-5-2-1-4(3-6(5)9)7(10,11)12/h1-3H
• InChI Key: RVTIHGGJJMXISV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(F)(F)F)Cl)Br
• Molecular Formula: C7H3BrClF3
• DSSTOX Substance ID: DTXSID30558307
• Molecular Weight: 259.45 g/mol
• CAS No.: 402-04-0

Description

4-Bromo-3-chlorobenzotrifluoride is a useful research compound. Its molecular formula is C7H3BrClF3 and its molecular weight is 259.45 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Co-Telomerization

4-Bromo-3-chlorobenzotrifluoride is utilized in the synthesis of complex compounds. For instance, its derivatives, 4-bromo- and 4-chloroheptafluoro-1,2-epoxybutanes, have been synthesized and successfully copolymerized with hexafluoropropene oxide derived acid fluorides. This process highlights its potential in creating complex fluorinated compounds useful in various scientific applications (Ito et al., 1979).

Vibrational Analysis and NLO Materials

The compound is studied for its potential in nonlinear optics (NLO) materials. For example, vibrational analyses of derivatives like 4-bromo-3-(trifluoromethyl)aniline have been conducted using Fourier Transform-Infrared and Fourier Transform-Raman techniques, contributing to the understanding of its structural and electronic properties, which are vital for NLO applications (Revathi et al., 2017).

NMR Investigations

Nuclear magnetic resonance (NMR) spectroscopy is another key area where this compound derivatives are researched. Investigations using 19F, 13C, and 1H NMR spectroscopy have been conducted on related compounds to understand their chemical properties and behavior. These studies are crucial for the development of new materials and pharmaceuticals (Hinton & Jaques, 1974).

Epoxidation and Isomerization

The compound is involved in epoxidation reactions. Studies show that epoxidation of derivatives like 3-chloro(bromo)heptafluoro-1-butenes leads to the formation of polyfluorocarboxylic acid sodium salts, indicating its reactivity and potential applications in organic synthesis (Zapevalov et al., 2004).

Electrophosphorescence in OLEDs

This compound derivatives are also being explored in the field of organic light-emitting diodes (OLEDs). A study demonstrates the synthesis of 4-Bromo-9,9'-spirobifluorene and its use in developing high-efficiency phosphorescent OLEDs (Jiang et al., 2009).

Chemical Analysis and Environmental Applications

The compound's derivatives are also significant in environmental chemistry. For instance, reductive dechlorination of related compounds by Alcaligenes denitrificans demonstrates its potential in bioremediation and environmental cleanup processes (van den Tweel et al., 1987).

Safety and Hazards

4-Bromo-3-chlorobenzotrifluoride can cause skin and eye irritation. Safety precautions include washing skin thoroughly after handling, wearing protective gloves, eye protection, face protection, and seeking medical advice if irritation persists.

Mechanism of Action

Target of Action

4-Bromo-3-chlorobenzotrifluoride is a halogenated hydrocarbon It’s known to be used in the preparation of functionalized arylmanganese compounds .

Mode of Action

It’s known that it can be used in the preparation of functionalized arylmanganese compounds . This suggests that it may interact with manganese in some way, possibly through a halogen-metal exchange reaction or through direct insertion of manganese into aromatic and benzylic halides .

Biochemical Pathways

Given its use in the preparation of functionalized arylmanganese compounds , it may be involved in pathways where these compounds play a role.

Result of Action

Its known application is in the preparation of functionalized arylmanganese compounds , which suggests it may have roles in synthetic chemistry rather than biological systems.

Action Environment

Its primary known application is in the preparation of functionalized arylmanganese compounds

Biochemical Analysis

Biochemical Properties

4-Bromo-3-chlorobenzotrifluoride plays a significant role in biochemical reactions, particularly in the preparation of functionalized arylmanganese compounds . It interacts with enzymes and proteins involved in these reactions, facilitating the formation of organomanganese reagents. These interactions are crucial for the synthesis of various organic compounds, highlighting the importance of this compound in biochemical processes.

Transport and Distribution

It is essential to investigate the transporters or binding proteins that interact with the compound and its effects on localization or accumulation within cells